Cas no 89900-93-6 (Methyl 3'-Nitro1,1'-biphenyl-4-carboxylate)

• Product Name: Methyl 3'-Nitro1,1'-biphenyl-4-carboxylate
• CAS No: 89900-93-6
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD01846431
• CID: 1027557
• PubChem ID: 2753361
• Update Time: 2025-09-22

Methyl 3'-Nitro1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate
• Methyl 3'-nitro[1,1'-biphenyl]-4-carboxylate
• methyl 4-(3-nitrophenyl)benzoate
• 3'-nitro-[1,1'-biphenyl]-4-carboxylic acid methyl ester
• 3'-Nitro-biphenyl-4-carbonsaeure-methylester
• 3'-nitro-biphenyl-4-carboxylic acid methyl ester
• 4-carboxymethyl-3'-nitrobiphenyl
• methyl 3'-nitro-biphenyl-4-carboxylate
• 89900-93-6
• CS-0207033
• AC-0723
• DTXSID70372983
• J-522200
• FT-0680801
• Methyl3'-nitro-[1,1'-biphenyl]-4-carboxylate
• PMHCOLXQSXMKJJ-UHFFFAOYSA-N
• MFCD01846431
• DL-N-Boc-beta-(4-Chlorophenyl)alanine
• AKOS004117171
• SCHEMBL3913268
• DB-209295
• Methyl 3'-Nitro1,1'-biphenyl-4-carboxylate

• MDL： MFCD01846431
• Inchi： 1S/C14H11NO4/c1-19-14(16)11-7-5-10(6-8-11)12-3-2-4-13(9-12)15(17)18/h2-9H,1H3
• InChI Key： PMHCOLXQSXMKJJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 144-146°
• Boiling Point: 409.2±38.0 °C at 760 mmHg
• Flash Point: 181.6±28.8 °C
• Refractive Index: 1.591
• PSA: 72.12000
• LogP: 3.57160
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3'-Nitro1,1'-biphenyl-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3'-Nitro1,1'-biphenyl-4-carboxylate

Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate: A Comprehensive Overview

Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate, identified by the CAS number 89900-93-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the structural characteristics, chemical properties, applications, and recent research findings related to this compound.

The molecular structure of Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate consists of a biphenyl system with a nitro group at the 3' position and a methyl ester group at the 4 position. This arrangement imparts distinct electronic and steric properties to the molecule. The biphenyl moiety is known for its aromaticity and conjugation, which are crucial for its reactivity and stability. The nitro group introduces electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions. The methyl ester group further modulates the compound's solubility and reactivity, making it suitable for diverse applications.

Recent studies have highlighted the potential of Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate in the development of advanced materials. Researchers have explored its use as a precursor in the synthesis of high-performance polymers and organic semiconductors. The compound's ability to undergo controlled polymerization has been leveraged to create materials with tailored electronic properties, which are essential for applications in electronics and optoelectronics.

In the pharmaceutical industry, Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate has shown promise as an intermediate in drug synthesis. Its unique structure allows for the incorporation of bioactive moieties, making it a valuable building block in medicinal chemistry. Recent research has focused on its role in designing molecules with anti-inflammatory and anticancer properties. The compound's ability to interact with biological systems has been extensively studied, paving the way for potential therapeutic applications.

The synthesis of Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate involves a series of well-established organic reactions. The process typically begins with the nitration of biphenyl derivatives, followed by esterification to introduce the methyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These developments have made the compound more accessible for large-scale applications.

In terms of environmental impact, Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate has been evaluated for its biodegradability and toxicity. Studies indicate that under certain conditions, the compound can undergo microbial degradation, minimizing its persistence in natural environments. However, further research is required to fully understand its long-term ecological effects and to develop sustainable practices for its production and disposal.

In conclusion, Methyl 3'-nitro-[1,1'-biphenyl]-4-carboxylate (CAS No: 89900-93-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological and medical innovations.